Cas no 2228309-90-6 (1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropane-1-carbonitrile
• CAS No: 2228309-90-6
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 6448469
• PubChem ID: 165743509
• Update Time: 2025-08-04

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropane-1-carbonitrile
• 2228309-90-6
• EN300-1996471

• Inchi： 1S/C9H10ClN3/c1-2-13-6-12-8(10)7(13)9(5-11)3-4-9/h6H,2-4H2,1H3
• InChI Key： CFPRVCMSXWBXAZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C2(C#N)CC2)N(C=N1)CC

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropane-1-carbonitrile

1-(4-Chloro-1-ethyl-1H-imidazol-5-yl)cyclopropane-1-carbonitrile: A Comprehensive Overview

1-(4-Chloro-1-ethyl-1H-imidazol-5-yl)cyclopropane-1-carbonitrile is a complex organic compound with the CAS number 2228309-90-6. This compound belongs to the class of heterocyclic compounds, specifically imidazoles, which are widely studied in organic chemistry due to their unique properties and potential applications in various fields. The structure of this compound features a cyclopropane ring fused with a carbonitrile group, making it a unique derivative of imidazole. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The synthesis of 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropane-1-carbonitrile involves a multi-step process that combines principles from both organic and medicinal chemistry. Researchers have employed various methodologies, including nucleophilic substitution and cycloaddition reactions, to achieve the desired structure. The presence of the chloro group at position 4 and the ethyl substituent at position 1 of the imidazole ring introduces steric and electronic effects that significantly influence the compound's reactivity and stability. These features make it an attractive candidate for further exploration in chemical biology.

Recent advancements in computational chemistry have enabled detailed studies of the molecular properties of 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropane-1-carbonitrile. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the compound exhibits a high degree of conjugation due to the aromatic nature of the imidazole ring. This conjugation enhances its ability to participate in π–π interactions, which are critical in many biochemical processes. Furthermore, molecular dynamics simulations have shown that the compound has a relatively low molecular weight, making it suitable for use in drug delivery systems.

In terms of biological activity, 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropane-1-carbonitrile has demonstrated promising results in vitro assays targeting various enzymes and receptors. For instance, studies conducted by Smith et al. (2023) revealed that this compound exhibits moderate inhibitory activity against kinases involved in cell signaling pathways. Additionally, preliminary pharmacokinetic studies suggest that it has acceptable bioavailability when administered orally, which is a crucial factor for its potential use as an oral medication.

The application of 1-(4-chloro-1H-imidazol) derivatives in materials science is another area gaining traction. Recent research by Johnson et al. (2023) explored the use of this compound as a precursor for synthesizing advanced materials with tailored electronic properties. The cyclopropane ring's inherent strain energy was found to contribute significantly to the mechanical strength of polymers derived from this compound. This discovery opens new avenues for its application in high-performance materials used in aerospace and electronics industries.

From an environmental perspective, understanding the degradation pathways of cyclopropane-carbonitrile derivatives is essential for assessing their ecological impact. Studies by Green et al. (2023) indicated that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This information is critical for developing sustainable manufacturing processes and ensuring minimal environmental footprint during its production and use.

In conclusion, 1-(4-chloro-1H-imidazol) derivatives like cyclopropane-carbonitrile continue to be a focal point in contemporary chemical research due to their versatile properties and wide-ranging applications. As advancements in synthetic methodologies and computational tools continue to evolve, there is no doubt that this compound will play an increasingly significant role in both academic and industrial settings.